Cas no 934365-16-9 (2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester)

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester structure

934365-16-9 structure

Product Name:2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester

CAS No:934365-16-9

MF:C₁₈H₂₆B₂N₂O₄S

MW:388.097043514252

MDL:MFCD11656086

CID:844598

PubChem ID:125307434

Update Time:2024-10-26

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole
- 4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole
- 2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester
- 2,1,3-Benzothiadiazole-4,7-diboronic Acid Bis(pinacol) Ester
- 2,1,3-Benzothiadiazole-4,7-bis(boronic acid pinacol ester)
- DHWADSHFLSDMBJ-UHFFFAOYSA-N
- OR360668
- AX8230
- AX8230295
- ST2402307
- 4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole (ACI)
- 2,1,3-Benzothiadiazole-4,7-bis(pinacolato)diboronic ester
- B-BT-B
- Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole
- MDL： MFCD11656086
- Inchi： 1S/C18H26B2N2O4S/c1-15(2)16(3,4)24-19(23-15)11-9-10-12(14-13(11)21-27-22-14)20-25-17(5,6)18(7,8)26-20/h9-10H,1-8H3
- InChI Key： DHWADSHFLSDMBJ-UHFFFAOYSA-N
- SMILES： N1=C2C(B3OC(C)(C)C(C)(C)O3)=CC=C(C2=NS1)B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 388.18000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 522
Topological Polar Surface Area: 90.9

Experimental Properties

Melting Point: 212.0 to 216.0 deg-C
PSA: 90.94000
LogP: 2.28970

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-GT769-1g	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9	98%	1g	793CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-GT769-200mg	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9	98%	200mg	215CNY	2021-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3573-1G	4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole	934365-16-9	>95.0%(GC)	1g	¥790.00	2024-04-15
Fluorochem	213775-1g	4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole	934365-16-9	95%	1g	￡52.00	2022-02-28
Fluorochem	213775-5g	4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole	934365-16-9	95%	5g	￡218.00	2022-02-28
TRC	B207728-100mg	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9		100mg	$ 81.00	2023-04-19
TRC	B207728-250mg	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9		250mg	$ 155.00	2023-04-19
TRC	B207728-500mg	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9		500mg	$ 236.00	2023-04-19
TRC	B207728-1g	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9		1g	$ 333.00	2023-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	702803-1G	2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester	934365-16-9		1g	¥1192.21	2023-11-27

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Production Method

Production Method 1

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → 105 °C; 18 h, 105 °C
1.2 Reagents: Water

Reference

: Synthesis of Donor-Acceptor Gridarenes with Tunable Electronic Structures for Synaptic Learning Memristor

Yu, Yang; Bian, Linyi; Zhang, Yang; Liu, Zheng; Li, Yuetian; et al, ACS Omega, 2019, 4(3), 5863-5869

Production Method 2

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 18 h, reflux

Reference

: Donor-acceptor fluorene-based nano lattice material, preparation method and application

, China, , ,

Production Method 3

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane

Reference

: Asymmetric Catalytic Approach to Multilayer 3D Chirality

Wu, Guanzhao; Liu, Yangxue; Rouh, Hossein; Ma, Liulei; Tang, Yao; et al, Chemistry - A European Journal, 2021, 27(30), 8013-8020

Production Method 4

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 12 h, 90 °C

Reference

: Preparation of thienopyrrolopyrrole small molecule receptor material for solar cell

, China, , ,

Production Method 5

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Catalysts: Palladium chloride , 1,1-Bis(diphenylphosphino)ferrocene Solvents: 1,4-Dioxane ; 30 min, rt → 80 °C; 80 °C → rt
1.2 Reagents: Potassium acetate ; 17 h, 80 °C

Reference

: Synthesis and Electronic Properties of Conjugated syn,syn-Dithienothiazine Donor-Acceptor-Donor Dumbbells

Nau, Jennifer; Bruening, Vincent; Biesen, Lukas; Knedel, Tim-Oliver; Janiak, Christoph ; et al, European Journal of Organic Chemistry, 2022, 2022(2),

Production Method 6

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 80 °C
1.2 Reagents: Water ; rt

Reference

: Optical, electrochemical, and photovoltaic properties of conjugated polymers with dithiafulvalene as side chains

Gu, Chuantao; Du, Zhengkun; Shen, Wenfei; Bao, Xichang; Wen, Shuguang; et al, Journal of Applied Polymer Science, 2015, 132(8),

Production Method 7

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Catalysts: Palladium

Reference

: Chiral organic sandwich and multi-layer chirality of molecules and achiral derivatives

, World Intellectual Property Organization, , ,

Production Method 8

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ; 14 h, rt → 100 °C

Reference

: Multifunctional Tubular Organic Cage-Supported Ultrafine Palladium Nanoparticles for Sequential Catalysis

Sun, Nana; Wang, Chiming; Wang, Hailong; Yang, Le; Jin, Peng; et al, Angewandte Chemie, 2019, 58(50), 18011-18016

Production Method 9

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 20 h, 110 °C

Reference

: Synthesis and characterization of acid-responsive luminescent Fe(II) metallopolymers of rigid and flexible backbone N-donor multidentate conjugated ligands

Kumar, Anil; Bawa, Shubham ; Ganorkar, Kapil; Ghosh, Sujit Kumar ; Bandyopadhyay, Anasuya, Inorganic Chemistry, 2020, 59(3), 1746-1757

Production Method 10

25015-63-8

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 8 h, heated

Reference

: Preparation of benzo[c][1,2,5]thiadiazoles for organic electroluminescent devices

, Korea, , ,

Production Method 11

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 21 h, 80 °C; 80 °C → rt
1.2 Solvents: Water ; rt

Reference

: Polymeric bithiophenedicarboximide semiconductors and related devices

, United States, , ,

Production Method 12

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 80 °C

Reference

: Rylene-based semiconductor materials and methods of preparation and use thereof

, World Intellectual Property Organization, , ,

Production Method 13

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → 80 °C; 10 h, 80 °C; 80 °C → rt
1.2 Reagents: Water

Reference

: Preparation of receptor-receptor type alternately conjugated polymers

, China, , ,

Production Method 14

73183-34-3

15155-41-6

934365-16-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ; 19 h, 80 °C

Reference

: Asymmetrically bridged aroyl-S,N-ketene acetal-based multichromophores with aggregation-induced tunable emission

Biesen, Lukas; Krenzer, Julius; Nirmalananthan-Budau, Nithiya; Resch-Genger, Ute; Mueller, Thomas J. J., Chemical Science, 2022, 13(18), 5374-5381

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Raw materials

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Preparation Products

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester (934365-16-9)

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:934365-16-9)4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole

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Quantity:200kg

Purity:99.9%

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(CAS:934365-16-9)2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester

Order Number:A859778

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Quantity:25g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:20

Price ($):600.0/240.0

Email:sales@amadischem.com

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SunaTech Inc.

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(CAS:934365-16-9)4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole

Order Number:IN1348

Stock Status:in Stock

Quantity:5g;50g;100g;500g

Purity:98

Pricing Information Last Updated:Friday, 25 July 2025 14:34

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2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Related Literature

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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

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5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

934365-16-9 (2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:934365-16-9)4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:934365-16-9)2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester

Purity:99%/99%

Quantity:25g/10g

Price ($):600.0/240.0

Cas no 934365-16-9 (2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester)

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Security Information

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Pricemore >>

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Production Method

Production Method 1

Production Method 2

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Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Raw materials

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Preparation Products

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Suppliers

2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester Related Literature

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934365-16-9 (2,1,3-Benzothiadiazole-4,7-diboronic acid, pinacol ester) Related Products